N-[3-oxo-3-(piperidin-1-yl)propyl]benzamide

• IUPAC Name: N-(3-oxo-3-piperidin-1-ylpropyl)benzamide
• InChI: InChI=1S/C15H20N2O2/c18-14(17-11-5-2-6-12-17)9-10-16-15(19)13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2,(H,16,19)
• InChI Key: JOYSBCIHHAHXIR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CCNC(=O)C2=CC=CC=C2
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

N-[3-oxo-3-(piperidin-1-yl)propyl]benzamide is a chemical compound that features a benzamide group attached to a piperidine ring through a propyl chain with a keto group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-oxo-3-(piperidin-1-yl)propyl]benzamide typically involves the reaction of benzoyl chloride with 3-oxo-3-(piperidin-1-yl)propylamine. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include:

• Solvent: Dichloromethane or another suitable organic solvent
• Temperature: Room temperature to slightly elevated temperatures
• Reaction Time: Several hours to ensure complete conversion

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. This might include the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

N-[3-oxo-3-(piperidin-1-yl)propyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert the keto group to an alcohol.

Substitution: The benzamide group can participate in substitution reactions, where the amide nitrogen can be replaced with other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or aldehydes, while reduction may produce alcohols.

Scientific Research Applications

N-[3-oxo-3-(piperidin-1-yl)propyl]benzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism by which N-[3-oxo-3-(piperidin-1-yl)propyl]benzamide exerts its effects depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include inhibition of specific enzymes or activation of signaling pathways, leading to the desired biological effect.

Comparison with Similar Compounds

Similar Compounds

N-[3-oxo-3-(piperidin-1-yl)propyl]acetamide: Similar structure but with an acetamide group instead of a benzamide group.

N-[3-oxo-3-(piperidin-1-yl)propyl]formamide: Contains a formamide group instead of a benzamide group.

Uniqueness

N-[3-oxo-3-(piperidin-1-yl)propyl]benzamide is unique due to its specific structural features, which confer distinct chemical and biological properties. The presence of the benzamide group, in particular, may enhance its binding affinity to certain biological targets compared to similar compounds with different amide groups.